Cas no 59079-89-9 (6-Fluoro-1-methylnaphthalene)

• Product Name: 6-Fluoro-1-methylnaphthalene
• CAS No: 59079-89-9
• MF: C₁₁H₉F
• MW: 160.187566518784
• CID: 2833949
• PubChem ID: 21730303
• Update Time: 2025-11-02

6-Fluoro-1-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-methylnaphthalene
• 2-Fluoro-5-methylnaphthalene
• 6-Fluoro-1-methylnaphthalene

• Inchi： 1S/C11H9F/c1-8-3-2-4-9-7-10(12)5-6-11(8)9/h2-7H,1H3
• InChI Key： HPUOWQHUMVHFIC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C)C=CC=C2C=1

Computed Properties

• Exact Mass: 160.068828449g/mol
• Monoisotopic Mass: 160.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Fluoro-1-methylnaphthalene

Recent Advances in the Study of 6-Fluoro-1-methylnaphthalene (CAS: 59079-89-9) and Its Applications in Chemical Biology and Medicine

6-Fluoro-1-methylnaphthalene (CAS: 59079-89-9) is a fluorinated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery and development. Recent studies have highlighted its role in modulating biological pathways, making it a valuable tool for researchers in the field.

One of the most notable advancements in the study of 6-Fluoro-1-methylnaphthalene is its application in the development of novel fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers have successfully incorporated this compound into the synthesis of fluorinated analogs of known drugs, leading to improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-Fluoro-1-methylnaphthalene as a building block for the development of fluorinated kinase inhibitors, which showed enhanced selectivity and potency in preclinical models.

In addition to its pharmaceutical applications, 6-Fluoro-1-methylnaphthalene has been investigated for its potential in chemical biology. Its unique structural features allow it to act as a fluorescent probe or a labeling agent for studying protein-ligand interactions. A recent study in ACS Chemical Biology utilized this compound to develop a fluorescent tag for real-time imaging of cellular processes, providing new insights into the dynamics of intracellular signaling pathways. The study reported that the fluorinated naphthalene core exhibited excellent photostability and minimal interference with biological systems, making it an ideal candidate for such applications.

The synthesis and characterization of 6-Fluoro-1-methylnaphthalene have also seen significant progress. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. A 2022 publication in Organic Letters detailed a novel palladium-catalyzed approach for the efficient synthesis of this compound, highlighting its scalability and potential for industrial applications. Furthermore, spectroscopic techniques, including NMR and mass spectrometry, have been extensively used to confirm the structural integrity and purity of the synthesized material.

Despite these advancements, challenges remain in the widespread adoption of 6-Fluoro-1-methylnaphthalene in drug development. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed. Ongoing research is focused on optimizing synthetic routes and evaluating the safety profile of this compound in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 6-Fluoro-1-methylnaphthalene (CAS: 59079-89-9) represents a promising compound with diverse applications in chemical biology and medicine. Recent studies have underscored its potential as a fluorinated building block for drug discovery, a fluorescent probe for biological imaging, and a versatile intermediate in organic synthesis. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.